(4E)-4-({1-[3-(4-methylphenoxy)propyl]-1H-indol-3-yl}methylidene)-1-phenylpyrazolidine-3,5-dione

• Molecular Formula: C28H25N3O3
• Molecular Weight: 451.5 g/mol
• IUPAC Name: (4E)-4-[[1-[3-(4-methylphenoxy)propyl]indol-3-yl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C28H25N3O3/c1-20-12-14-23(15-13-20)34-17-7-16-30-19-21(24-10-5-6-11-26(24)30)18-25-27(32)29-31(28(25)33)22-8-3-2-4-9-22/h2-6,8-15,18-19H,7,16-17H2,1H3,(H,29,32)/b25-18+
• InChI Key: QFZJLYHCCNZBSA-XIEYBQDHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)OCCCN2C=C(C3=CC=CC=C32)/C=C/4\C(=O)NN(C4=O)C5=CC=CC=C5
• SMILES: CC1=CC=C(C=C1)OCCCN2C=C(C3=CC=CC=C32)C=C4C(=O)NN(C4=O)C5=CC=CC=C5

Description

(4E)-4-({1-[3-(4-methylphenoxy)propyl]-1H-indol-3-yl}methylidene)-1-phenylpyrazolidine-3,5-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is commonly referred to as 'compound A' and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of compound A is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in inflammation and cancer. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a critical role in inflammation and cancer.
Biochemical and Physiological Effects:
Compound A has been found to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of compound A is its potent anti-inflammatory and anti-cancer activities, which make it a promising candidate for drug development. However, the limitations of this compound include its low solubility and stability, which can make it difficult to work with in the laboratory.

Future Directions

There are several future directions for research on compound A, including the development of more stable and soluble analogs, the investigation of its potential use in combination therapy with other drugs, and the exploration of its potential use in the treatment of other diseases, such as autoimmune disorders and cardiovascular disease.
In conclusion, compound A is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It exhibits potent anti-inflammatory and anti-cancer activities and has been extensively studied for its potential use in the treatment of various diseases. While there are limitations to working with this compound in the laboratory, there are several future directions for research that hold promise for its use in drug development.

Synthesis Methods

The synthesis of compound A involves several steps, including the condensation of 1-phenylpyrazolidine-3,5-dione with 3-(4-methylphenoxy)propylamine, followed by the reaction with indole-3-carboxaldehyde. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

Compound A has been extensively studied for its potential use in the treatment of various diseases, including cancer and inflammation. It has been found to exhibit potent anti-inflammatory and anti-cancer activities, making it a promising candidate for drug development.